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Compound of Interest

Compound Name: Bis(11-hydroxyundecyl) disulfide

CAS No.: 119438-02-7

Cat. No.: B048020

Get Quote

Executive Summary: The Hydrophilic Matrix
In the precision engineering of bio-interfaces, Bis(11-hydroxyundecyl) disulfide represents a

critical tool for controlling surface energy and ligand density. Unlike simple alkanethiols, this

disulfide offers superior oxidative stability during storage while generating Self-Assembled

Monolayers (SAMs) on gold that are chemically indistinguishable from those formed by 11-

mercapto-1-undecanol.

Its primary utility lies in two domains:

Hydrophilicity Modulation: Generating wettable surfaces (Contact Angle < 20°) to support

aqueous microfluidics.

Ligand Spacing (The "Diluent" Effect): Acting as a lateral spacer in mixed SAMs to prevent

steric crowding of capture elements (antibodies, aptamers), thereby maximizing biosensor

sensitivity.

This guide provides a rigorous, data-backed protocol for utilizing Bis(11-hydroxyundecyl)
disulfide, moving beyond generic recipes to explain the why behind every step.
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Molecular Architecture & Mechanism
Chemical Structure[1]

Formula:

[1]

Chain Length (C11): The 11-carbon alkyl chain is the "Goldilocks" length. It is long enough to

provide sufficient Van der Waals forces (

kcal/mol per

) for forming a crystalline-like, densely packed monolayer, yet short enough to allow rapid
electron transfer in electrochemical applications compared to C16 or C18 chains.

Disulfide vs. Thiol: While thiols (-SH) are prone to oxidation into sulfonates or disulfides in air,

the disulfide form is the thermodynamically stable oxidation product. This ensures that the

purity of the precursor solution remains high over time.

Mechanism of Adsorption
Upon exposure to a clean gold (Au) surface, the disulfide bond undergoes oxidative

addition/reductive cleavage. The gold surface acts as an electron reservoir, cleaving the S-S

bond to form two gold-thiolate (

) bonds.

Key Insight: Although the kinetics of disulfide adsorption are generally slower than thiols

(requiring longer incubation times), the final thermodynamic state is identical.
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Figure 1: Mechanistic pathway of disulfide chemisorption onto gold surfaces.
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Application: The "Diluent" Strategy in Biosensors
The most potent application of Bis(11-hydroxyundecyl) disulfide is in the creation of Mixed

SAMs. When immobilizing large capture molecules (e.g., Antibodies ~150 kDa), a pure

monolayer of capture ligands results in steric overcrowding. This prevents the analyte from

binding effectively.

By co-adsorbing Bis(11-hydroxyundecyl) disulfide with a functionalized linker (e.g., Biotin-

PEG-Disulfide), the hydroxyl-terminated chains act as a "spacer" or "diluent."

Role: Lateral spacing.

Benefit: Reduces steric hindrance and non-specific binding (NSB) due to the hydrophilic

nature of the -OH group.
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Figure 2: Schematic of a Mixed SAM where hydroxyl-chains space out active ligands.
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Validated Experimental Protocol
Objective: Formation of a dense, defect-free Bis(11-hydroxyundecyl) disulfide monolayer on

polycrystalline gold.

Reagents & Equipment[3][4]
Substrate: Au (111) on Silicon or Glass (Ti or Cr adhesion layer).

Solvent: Absolute Ethanol (HPLC Grade,

99.8%). Avoid denatured ethanol containing ketones.

Molecule: Bis(11-hydroxyundecyl) disulfide (Target conc: 1.0 mM).

Cleaning: Piranha solution (

, 3:1) OR UV/Ozone cleaner.

Step-by-Step Methodology
Step 1: Substrate Activation (Critical)
The gold surface must be free of adventitious carbon to ensure covalent bonding.

Method: Immerse gold slide in Piranha solution for 30-60 seconds (Caution:

Exothermic/Explosive with organics) OR treat with UV/Ozone for 20 minutes.

Validation: Rinse with DI water. The water should sheet off the gold completely (Contact

Angle < 10°), indicating a "super-hydrophilic" clean surface.

Step 2: Solution Preparation
Prepare a 1.0 mM solution of Bis(11-hydroxyundecyl) disulfide in absolute ethanol.

Note on Solubility: Disulfides are less soluble than thiols. Sonication for 5-10 minutes at 30°C

may be required to fully dissolve the solid.

Step 3: Incubation (Self-Assembly)
Immerse the clean gold slide immediately into the solution.
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Duration: 24 hours.[2]

Why? Disulfide cleavage kinetics are slower than thiol adsorption. 24h ensures

thermodynamic equilibrium and maximal packing density.

Environment: Seal the container with Parafilm or perform in a glovebox to prevent solvent

evaporation and oxygen interference.

Step 4: Rinsing & Drying[3]
Remove slide and rinse copiously with pure ethanol (to remove physisorbed multilayers)

followed by DI water.

Dry under a stream of Nitrogen (

) gas.

Characterization & Data Interpretation
To validate the quality of the SAM, compare your results against these standard values.
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Parameter Technique Expected Value Interpretation

Static Contact Angle
Goniometry (

)
< 20° - 45°

Low angle confirms

hydrophilic -OH

termination. >50°

indicates

contamination

(hydrocarbon).

Layer Thickness Ellipsometry ~1.4 - 1.6 nm

Consistent with a C11

chain tilted at ~30°

from normal.

Elemental

Composition
XPS S(2p) peak at 162 eV

Doublet confirms

bound thiolate. A peak

at >164 eV indicates

unbound

disulfide/oxidized

sulfur.

Redox Blocking Cyclic Voltammetry No Peak

In

, the SAM should

block electron

transfer, showing

almost zero current.

Troubleshooting Guide
Problem: High Contact Angle (> 60°)

Cause: Contamination with hydrophobic impurities or adventitious carbon.

Solution: Ensure ethanol is HPLC grade. Increase cleaning rigour of the gold substrate

before incubation.

Problem: Hysteresis (Advancing vs. Receding Angle)

Cause: Disordered monolayer or rough gold surface.
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Solution: Anneal the gold substrate (flame annealing) prior to SAM formation to increase

grain size (Au 111 terraces). Increase incubation time to 48h.

Problem: Desorption during Biosensing

Cause: Oxidative instability of the Au-S bond.

Solution: Avoid buffers with high concentrations of DTT or strong oxidizers. Store sensors dry

or in degassed buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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